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Compound of Interest

Compound Name: Fenazaquin

Cat. No.: B1672487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of fenazaquin, a quinazoline

acaricide, in a range of organic solvents. The information compiled herein is essential for

professionals engaged in the formulation development, analytical method development, and

risk assessment of this pesticidal active ingredient.

Fenazaquin: A Profile
Fenazaquin is a miticide and insecticide that functions by inhibiting the mitochondrial electron

transport chain at Complex I.[1] Its efficacy is intrinsically linked to its formulation, which in turn

is highly dependent on its solubility characteristics in various solvent systems. Understanding

its solubility is paramount for developing stable and effective formulations, as well as for

designing accurate analytical procedures for residue analysis.

Quantitative Solubility Data
The solubility of fenazaquin has been determined in a variety of organic solvents. The data

presented below has been aggregated from multiple sources to provide a comparative

overview.
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Organic Solvent Temperature (°C) Solubility

Acetone 23 400-500 g/L[2][3][4]

Acetonitrile Room Temperature 33-50 g/L[3][5]

n-Butyl chloride Room Temperature >500 g/L[5]

Chloroform Room Temperature >500 g/L[2][5][6]

Dichloromethane 23 >600 g/L[2][3][4]

Dimethylformamide 23 300-400 g/L[2][3][4]

Ethyl acetate 23 400-500 g/L[2][3][5]

Ethylene glycol 23 <5 g/L[2][3][4][5]

Hexane 23 33-50 g/L[2][3][4]

Isopropanol 23 50-100 g/L[2][3][5]

Methanol 23 50-100 g/L[2][3][5]

N-methyl-2-pyrrolidone 23 >500 g/L[2][3][4]

Toluene 23 >500 g/L[2][3][4]

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for the generation of the above fenazaquin
solubility data are not extensively published in the public domain, a general methodology based

on standard laboratory practices for solubility assessment of pesticides can be outlined. The

flask shake method is a common and widely accepted technique.

Objective: To determine the saturation solubility of fenazaquin in a specific organic solvent at a

controlled temperature.

Materials:

Fenazaquin (analytical standard)

Selected organic solvent (HPLC grade or equivalent)
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Erlenmeyer flasks with stoppers

Constant temperature shaker bath or incubator

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Procedure:

Preparation of Saturated Solution:

An excess amount of fenazaquin is added to a known volume of the organic solvent in an

Erlenmeyer flask. The "excess" is to ensure that a saturated solution is achieved, with

undissolved solid remaining.

The flask is securely stoppered to prevent solvent evaporation.

The flask is then placed in a constant temperature shaker bath set to the desired

temperature (e.g., 23 °C).

The mixture is agitated for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached between the dissolved and undissolved solute.

Sample Collection and Preparation:

After the equilibration period, the agitation is stopped, and the flask is allowed to stand in

the constant temperature bath for a sufficient time (e.g., 2-4 hours) to allow the

undissolved solid to settle.

A sample of the supernatant is carefully withdrawn using a pipette.
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The collected sample is immediately filtered through a syringe filter to remove any

suspended solid particles.

Analysis:

The filtered, saturated solution is then appropriately diluted with the same organic solvent

to a concentration that falls within the linear range of the analytical instrument.

The concentration of fenazaquin in the diluted sample is determined using a validated

analytical method, typically HPLC or GC, against a calibration curve prepared from known

standards.

Calculation:

The solubility of fenazaquin in the solvent is calculated from the measured concentration

in the diluted sample, taking into account the dilution factor. The result is typically

expressed in g/L or mg/mL.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound like fenazaquin in an organic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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